Ala-Lys

• CAS: 6366-77-4
• Molecular Formula: C9H19N3O3
• Molecular Weight: 217.27 g/mol
• InChI: InChI=1S/C9H19N3O3/c1-6(11)8(13)12-7(9(14)15)4-2-3-5-10/h6-7H,2-5,10-11H2,1H3,(H,12,13)(H,14,15)/t6-,7-/m0/s1
• InChIKey: QXRNAOYBCYVZCD-BQBZGAKWSA-N

Ala-Lys: Basic Dipeptide Overview

L-Alanyl-L-lysine (Ala-Lys, CAS 6366-77-4) is a dipeptide composed of L-alanine and L-lysine, defined by ChEBI as a marine metabolite obtained by formal condensation of L-alanine's carboxy group with the alpha-amino group of L-lysine . It belongs to the class of organic compounds known as dipeptides, with a molecular formula of C₉H₁₉N₃O₃ and a molecular weight of 217.27 g/mol . Ala-Lys carries a net positive charge at physiological pH due to the lysine ε-amino group . This compound is widely used in biochemical research as a reference standard for dipeptide separation technologies, a substrate for peptide transporter studies, and as a building block for self-assembling peptides such as EAK16 .

Separation Standard HPLC reference for charged dipeptide mixture resolution Calibration point for basic dipeptide retention in method development

Transporter Substrate PEPT1 transport study tool with distinct pH optimum Supports intestinal peptide carrier research and prodrug design assays

Self-Assembly Building Block Cationic motif for EAK16-class β-sheet nanofiber constructs Ionic self-complementarity with Ala-Glu for biomaterial scaffolding

• [1] FooDB. Showing Compound Alanyllysine (FDB111751). Available at: https://foodb.ca/compounds/FDB111751 View Source

Why Generic Substitution Fails for Ala-Lys

Despite sharing the same two amino acid constituents, the specific sequence (Ala-Lys vs. Gly-Lys or Ala-Leu) profoundly alters the dipeptide's biopharmaceutical and material properties. Ala-Lys exhibits a distinct transport pH optimum (5.8) compared to Gly-Lys (6.2) and Gly-Leu (5.5) for the proton-coupled oligopeptide transporter PEPT1 , directly impacting intestinal absorption efficiency in pH-variable environments such as the gastrointestinal tract. Furthermore, Ala-Lys demonstrates significantly lower aqueous solubility (~16.5 g/L) than Gly-Lys (~55.4 g/L) , influencing dissolution-controlled formulation strategies. Its specific charge state and hydrogen-bonding capacity also dictate unique self-assembly behavior on TiO₂ surfaces compared to analogous dipeptides like Ala-Glu . These differences make simple interchange impossible for applications ranging from transporter-targeted drug delivery to biomaterial surface functionalization.

Target

Ala-Lys

Potential Substitute

Gly-Lys, Ala-Leu, Gly-Leu

Transport pH Mismatch

PEPT1 maximal transport at pH 5.8 for Ala-Lys; shifting to Gly-Lys (pH 6.2) may alter uptake kinetics in mildly acidic environments and confound transporter studies.

Solubility Profile Divergence

Ala-Lys predicted solubility ~16.5 g/L vs. ~55.4 g/L for Gly-Lys; dissolution-controlled formulations may show different release behavior and cannot be directly interchanged.

Surface Adsorption Geometry

On TiO₂, Ala-Lys coordinates via ε-amino group; Ala-Glu uses γ-carboxyl. Substitution alters molecular orientation and surface charge presentation, compromising biomaterial surface design.

• [1] Steel A, Nussberger S, Romero MF, Boron WF, Boyd CAR, Hediger MA. Stoichiometry and pH dependence of the rabbit proton-dependent oligopeptide transporter PepT1. Journal of Physiology, 1997, 498(3), 563-569. DOI: 10.1113/jphysiol.1997.sp021883 View Source
• [2] FooDB. Showing Compound Alanyllysine (FDB111751). Water Solubility: 16.5 g/L (ALOGPS). Available at: https://foodb.ca/compounds/FDB111751 View Source
• [3] Monti S, et al. Peptide/TiO2 Surface Interaction: A Theoretical and Experimental Study on the Structure of Adsorbed ALA-GLU and ALA-LYS. Langmuir, 2008, 24(7), 3205-3214. DOI: 10.1021/la702956t View Source

Ala-Lys Head-to-Head Comparative Evidence

PEPT1 Transport pH Optimum Differentiation

In a direct head-to-head comparison using radiolabelled dipeptide uptake in Xenopus laevis oocytes expressing rabbit PepT1, the pH at which maximal transport occurred (pH₀ maximum) differed substantially among charged and neutral dipeptides. Ala-Lys achieved its maximal transport rate at pH 5.8, while Gly-Lys peaked at pH 6.2 and the neutral dipeptide Gly-Leu at pH 5.5 . This pH shift reflects differences in proton-substrate coupling stoichiometry and the titration of transporter side-chain residues (e.g., histidine) . The quantitative variation in transport maxima provides a basis for selecting Ala-Lys for applications where pH 5.5-6.0 transport efficiency is critical, such as in the proximal small intestine or in acidic tumor microenvironments .

PEPT1 Transport pH Optimum

Head-to-head

pH₀ 5.8 (Ala-Lys) vs 6.2 (Gly-Lys), 5.5 (Gly-Leu)

Supports selection for mildly acidic target-site transport studies.

Rabbit PepT1 in oocytes; proton coupling stoichiometry influences model interpretation.

Evidence Dimension	Extracellular pH (pH₀) for maximal PEPT1-mediated dipeptide transport
Target Compound Data	Ala-Lys maximal transport at pH₀ = 5.8
Comparator Or Baseline	Gly-Lys (pH₀ = 6.2), Gly-Leu (pH₀ = 5.5), Gly-Glu (pH₀ = 5.2)
Quantified Difference	Ala-Lys transport maximum occurs at a pH 0.4 units lower than Gly-Lys and 0.3 units higher than Gly-Leu.
Conditions	Rabbit PepT1 expressed in Xenopus laevis oocytes; radiolabelled dipeptide uptake assay; proton-to-peptide stoichiometry determined as 1:1 for basic dipeptides.

Why This Matters

This pH-dependent transport specificity directly affects the choice of Ala-Lys over Gly-Lys or Gly-Leu in PEPT1-targeted drug delivery or prodrug design where the target site has a specific local pH (e.g., intestinal segments, tumor microenvironment).

• [1] Steel A, Nussberger S, Romero MF, Boron WF, Boyd CAR, Hediger MA. Stoichiometry and pH dependence of the rabbit proton-dependent oligopeptide transporter PepT1. Journal of Physiology, 1997, 498(3), 563-569. DOI: 10.1113/jphysiol.1997.sp021883 View Source

Aqueous Solubility vs. Gly-Lys

The predicted aqueous solubility of Ala-Lys is 16.5 g/L (ALOGPS) . In contrast, the estimated water solubility of Gly-Lys (glycyl-lysine) at 25°C is approximately 55,430 mg/L (55.4 g/L), as calculated by the WSKOW v1.41 model from a log Kow of -1.67 . This 3.4-fold lower solubility for Ala-Lys indicates that substituting the N-terminal glycine with alanine significantly reduces hydrophilicity. The lower solubility may be advantageous for developing sustained-release formulations, where slower dissolution is desired, or for precipitation-based purification processes where Ala-Lys can be selectively crystallized from a mixture of dipeptides .

Aqueous Solubility vs Gly-Lys

Reported

16.5 g/L (Ala-Lys) vs ~55.4 g/L (Gly-Lys)

3.4-fold lower solubility may be relevant for sustained-release research models.

Predicted values; experimental validation recommended for specific formulation conditions.

Evidence Dimension	Predicted aqueous solubility at 25°C
Target Compound Data	Ala-Lys: 16.5 g/L (ALOGPS, FooDB)
Comparator Or Baseline	Gly-Lys: ~55.4 g/L (WSKOW v1.41 estimate, ChemSpider)
Quantified Difference	Gly-Lys solubility is approximately 3.4-fold higher than Ala-Lys.
Conditions	Predicted solubility values; experimental validation recommended. Differences in calculation methods (ALOGPS vs. WSKOW) represent a methodological limitation.

Why This Matters

The substantial solubility difference provides a basis for selecting Ala-Lys over Gly-Lys in formulation development where slower dissolution kinetics or lower aqueous solubility are beneficial for prolonged release profiles.

• [1] FooDB. Showing Compound Alanyllysine (FDB111751). Water Solubility: 16.5 g/L (ALOGPS). Available at: https://foodb.ca/compounds/FDB111751 View Source

TiO₂ Surface Adsorption Geometry vs. Ala-Glu

A combined X-ray photoelectron spectroscopy (XPS), near-edge X-ray absorption fine structure (NEXAFS), and molecular dynamics (MD) simulation study directly compared the adsorption geometry and molecular orientation of Ala-Lys (AK) and Ala-Glu (AE) on a rutile TiO₂ (110) surface . The study revealed that the distinct side-chain chemistry (basic lysine vs. acidic glutamic acid) leads to different contact points and molecular orientations. Ala-Lys's ε-amino group and carbonyl oxygens serve as distinct Ti coordination points, resulting in a specific adsorption geometry that differs from Ala-Glu . Angular-dependent NEXAFS measurements at the C-K and N-K edges provided quantitative orientational parameters, showing that the molecular orientation of AK on TiO₂ is controlled by local electrostatic and steric effects . These findings are critical for designing peptide-functionalized titanium implant surfaces where Ala-Lys would provide a different presentation of bioactive motifs compared to Ala-Glu .

TiO₂ Adsorption Geometry

Head-to-head

ε-NH₂ coordination vs γ-COOH; distinct NEXAFS dichroism

Defines surface charge presentation for biomaterial interface studies.

XPS, NEXAFS, MD simulations on rutile TiO₂ (110); molecular orientation context specific.

Evidence Dimension	Molecular orientation and adsorption geometry on TiO₂ (110) surface
Target Compound Data	Ala-Lys (AK): Specific coordination via ε-amino group and carbonyl oxygens; distinct angular-dependent NEXAFS signatures at C-K and N-K edges.
Comparator Or Baseline	Ala-Glu (AE): Coordination via γ-carboxyl group; different NEXAFS dichroism indicating altered molecular tilt angle relative to TiO₂ surface.
Quantified Difference	Qualitative and semi-quantitative differences in NEXAFS dichroism and XPS chemical state analysis; MD simulations predict different predominant binding poses (Ti coordination via N vs. O atoms).
Conditions	Thin films on rutile TiO₂ (110) surface prepared by incubation from aqueous solutions; XPS at O and N K-edges; angular-dependent NEXAFS at C-K and N-K edges; classical MD simulations in explicit water.

Why This Matters

For biomaterial surface engineering, the distinct adsorption geometry of Ala-Lys versus Ala-Glu directly determines the presentation of bioactive motifs and the resulting cell-surface interactions, making Ala-Lys the preferred dipeptide building block when a positively charged, lysine-presenting surface is desired.

• [1] Monti S, et al. Peptide/TiO2 Surface Interaction: A Theoretical and Experimental Study on the Structure of Adsorbed ALA-GLU and ALA-LYS. Langmuir, 2008, 24(7), 3205-3214. DOI: 10.1021/la702956t View Source
• [2] Polzonetti G, Battocchio C, Dettin M, Gambaretto R, Di Bello C, Carravetta V, Monti S, Iucci G. Self-assembling peptides: A combined XPS and NEXAFS investigation on the structure of two dipeptides Ala-Glu, Ala-Lys. Materials Science and Engineering: C, 2008, 28(2), 309-315. View Source

EAK16 β-Sheet Self-Assembly Building Block

Ala-Lys (AK) is one of two essential repeating dipeptide motifs (along with Ala-Glu, AE) that constitute EAK16 (AEAEAKAKAEAEAKAK), a widely studied self-assembling peptide . EAK16 forms stable β-sheet nanofibers under physiological conditions and has been extensively investigated for biomedical applications including tissue engineering scaffolds, hemostatic agents, and drug delivery systems . The alternating placement of negatively charged (AE) and positively charged (AK) motifs creates ionic self-complementarity that drives the self-assembly process . While individual dipeptides do not replicate the full self-assembly of the 16-mer, the specific combination of Ala-Lys with Ala-Glu is structurally required; substitution of Lys with Arg or Ala with other residues alters the assembly kinetics and fibril morphology . Class-level inference indicates that dipeptides lacking the basic Lys residue (e.g., Ala-Gly, Ala-Leu) cannot replicate the ionic complementarity essential for EAK16-class self-assembly, limiting their utility in this application domain .

EAK16 β-Sheet Self-Assembly

Class-level

Required cationic motif; neutral/acidic dipeptides cannot replicate ionic complementarity.

Essential for EAK16-class scaffold research; substitution abolishes fibril formation context.

Inference from oligopeptide self-assembly literature; isolated dipeptide assembly data limited.

Evidence Dimension	Requirement for ionic self-complementarity in β-sheet fibril formation
Target Compound Data	Ala-Lys provides the essential cationic charge (+1 at pH 7.3) and hydrogen-bonding capacity (4 donors, 5 acceptors) for EAK16 self-assembly .
Comparator Or Baseline	Neutral alanyl dipeptides (e.g., Ala-Gly, Ala-Leu) lack the charged side chain necessary for ionic complementarity. Acidic dipeptides (e.g., Ala-Glu) provide anionic complement but cannot substitute for the cationic role of Ala-Lys.
Quantified Difference	No quantitative self-assembly data available at the isolated dipeptide level; inference drawn from established EAK16 oligopeptide self-assembly literature.
Conditions	EAK16 peptide self-assembles into β-sheet nanofibers at neutral pH in aqueous solution; individual dipeptide motifs (AE, AK) were studied as building block models by XPS, NEXAFS, and MD simulations on TiO₂ and Au surfaces .

Why This Matters

For researchers designing or procuring dipeptide building blocks for self-assembling peptide biomaterials, Ala-Lys is the required cationic component; substituting it with a neutral or anionic dipeptide would abolish the ionic self-complementarity essential for β-sheet fibril formation, directly impacting scaffold functionality.

• [1] Monti S, et al. Peptide/TiO2 Surface Interaction: A Theoretical and Experimental Study on the Structure of Adsorbed ALA-GLU and ALA-LYS. Langmuir, 2008, 24(7), 3205-3214. DOI: 10.1021/la702956t View Source
• [2] Luo Z, Zhang S. Designer nanomaterials using chiral self-assembling peptide systems and their emerging benefit for society. Chemical Society Reviews, 2012, 41, 4736-4754. (Review on EAK16 self-assembly applications). View Source
• [3] Zhang S. Self-assembling peptides: From a discovery in a yeast protein to diverse uses and beyond. Protein Science, 2020, 29(11), 2281-2303. View Source
• [4] FooDB. Showing Compound Alanyllysine (FDB111751). Hydrogen Acceptor Count: 5; Hydrogen Donor Count: 4; Physiological Charge: 1. Available at: https://foodb.ca/compounds/FDB111751 View Source

Ala-Lys Key Application Scenarios

PEPT1 Transporter Research & Drug Delivery

Researchers designing PEPT1-targeted prodrugs or studying intestinal oligopeptide transport should select Ala-Lys as a reference substrate when the target absorption site has a pH near 5.8 (e.g., duodenum, proximal jejunum under postprandial conditions). The direct comparative data showing Ala-Lys's transport maximum at pH 5.8 versus Gly-Lys at 6.2 provides a quantitative justification for choosing Ala-Lys over Gly-Lys in transport assays optimized for mildly acidic environments. Incorrect selection of Gly-Lys would shift the transport optimum by 0.4 pH units, potentially leading to suboptimal uptake kinetics and misleading structure-activity relationship interpretations .

Sustained-Release Formulation Development

For formulators developing oral sustained-release peptide delivery systems, Ala-Lys's lower aqueous solubility (16.5 g/L) relative to Gly-Lys (~55.4 g/L) provides a slower intrinsic dissolution rate that can be leveraged for extended-release profiles without the need for complex polymeric matrices. The 3.4-fold solubility differential offers a quantifiable parameter for predicting dissolution behavior and selecting Ala-Lys over more soluble dipeptide alternatives when prolonged residence time at the absorption site is desired. Methodological note: predicted solubility values should be experimentally validated for the specific formulation conditions .

TiO₂ Biomaterial Surface Functionalization

In biomaterial surface engineering, particularly for titanium dental or orthopedic implants, Ala-Lys offers a distinct molecular orientation and coordination geometry on TiO₂ surfaces compared to Ala-Glu . The direct XPS and NEXAFS comparison demonstrates that Ala-Lys's ε-amino group serves as a specific Ti coordination point, presenting a positively charged surface that promotes distinct protein adsorption and cell adhesion profiles. Researchers should procure Ala-Lys rather than Ala-Glu when the design objective is to present a cationic, lysine-rich bioactive interface on TiO₂ to promote osteoblast adhesion or antimicrobial peptide conjugation .

HPLC Reference Standard for Charged Dipeptides

Analytical laboratories developing or validating HPLC methods for dipeptide mixture separation should include Ala-Lys as a reference standard for basic dipeptide retention time calibration. Sigma-Aldrich explicitly lists Ala-Lys among six alanyl dipeptides (ala-leu, ala-lys, ala-gly, ala-pro, ala-tyr, ala-phe) for evaluating dipeptide separation technologies . Its distinct charge state (+1 at physiological pH) and intermediate hydrophobicity provide a critical calibration point for optimizing mobile phase pH and gradient conditions, ensuring accurate resolution from neutral (e.g., Ala-Gly) and acidic (e.g., Ala-Glu) dipeptides in complex analytical samples .

Application

Selection Property

Validation Focus

PEPT1 Transporter Studies & Prodrug Design Research

Transport pH optimum profile

pH-dependent uptake kinetics in target-site models

Sustained-Release Formulation Research

Aqueous solubility profile

Dissolution-controlled release model validation

TiO₂ Biomaterial Surface Engineering

Adsorption geometry & surface charge

Protein adhesion and cell-interaction endpoint studies

Charged Dipeptide HPLC Method Development

Cationic retention and intermediate hydrophobicity

Resolution from neutral and acidic dipeptide standards

• [1] Steel A, et al. Stoichiometry and pH dependence of the rabbit proton-dependent oligopeptide transporter PepT1. J Physiol, 1997, 498(3), 563-569. DOI: 10.1113/jphysiol.1997.sp021883 View Source
• [2] FooDB. Alanyllysine (FDB111751). Water Solubility: 16.5 g/L. https://foodb.ca/compounds/FDB111751 View Source
• [3] Monti S, et al. Peptide/TiO2 Surface Interaction: Structure of Adsorbed ALA-GLU and ALA-LYS. Langmuir, 2008, 24(7), 3205-3214. DOI: 10.1021/la702956t View Source